N-1,3-benzothiazol-2-yl-2,2-dibromo-1-methylcyclopropanecarboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2,2-dibromo-1-methylcyclopropane-1-carboxamide
• InChI: InChI=1S/C12H10Br2N2OS/c1-11(6-12(11,13)14)9(17)16-10-15-7-4-2-3-5-8(7)18-10/h2-5H,6H2,1H3,(H,15,16,17)
• InChI Key: BQUFNWKWHJFATH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1(Br)Br)C(=O)NC2=NC3=CC=CC=C3S2
• Molecular Formula: C12H10Br2N2OS
• Molecular Weight: 390.10 g/mol

Description

N-1,3-benzothiazol-2-yl-2,2-dibromo-1-methylcyclopropanecarboxamide, also known as Br-MCC, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of protein-protein interactions and has been found to have a wide range of applications in various fields of research.

Mechanism of Action

N-1,3-benzothiazol-2-yl-2,2-dibromo-1-methylcyclopropanecarboxamide inhibits protein-protein interactions by binding to the surface of the protein interface, thereby disrupting the interaction between the two proteins. This mechanism of action has been demonstrated in several studies, including a crystallographic study of the HIF-1α/p300 complex.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the expression of hypoxia-inducible genes, which are involved in a variety of cellular processes such as angiogenesis, metabolism, and apoptosis. It has also been found to inhibit the growth of tumor cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-1,3-benzothiazol-2-yl-2,2-dibromo-1-methylcyclopropanecarboxamide in lab experiments is its high potency as an inhibitor of protein-protein interactions. This allows for the study of these interactions at very low concentrations of the compound. However, one limitation of using this compound is its low solubility in aqueous solutions, which can make it difficult to work with in some experimental setups.

Future Directions

There are several future directions for the use of N-1,3-benzothiazol-2-yl-2,2-dibromo-1-methylcyclopropanecarboxamide in scientific research. One potential application is in the study of the role of protein-protein interactions in disease states such as cancer and neurodegenerative disorders. Another potential direction is the development of new inhibitors based on the structure of this compound, which could have improved potency and solubility. Additionally, this compound could be used as a tool for the development of new therapeutic agents targeting protein-protein interactions.

Synthesis Methods

The synthesis of N-1,3-benzothiazol-2-yl-2,2-dibromo-1-methylcyclopropanecarboxamide involves the reaction of 2-aminothiophenol with 2,2-dibromo-1,3-dimethylcyclopropanecarbonyl chloride. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is purified by column chromatography to obtain pure this compound.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-2,2-dibromo-1-methylcyclopropanecarboxamide has been extensively used in scientific research as a tool for studying protein-protein interactions. It has been found to be a potent inhibitor of the interaction between the transcription factor HIF-1α and its co-activator p300/CBP. This interaction is critical for the regulation of hypoxia-inducible genes, which are involved in a variety of cellular processes such as angiogenesis, metabolism, and apoptosis.